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Compound of Interest

Compound Name: 4,5-Dimethoxy-2-nitrotoluene

Cat. No.: B1295395

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: 4,5-Dimethoxy-2-nitrotoluene is a pivotal precursor in organic synthesis, valued for
its functional group arrangement that allows for the construction of complex molecular
architectures. This guide provides an in-depth analysis of its physicochemical properties, core
synthetic transformations, and detailed experimental protocols. Particular emphasis is placed
on its role in the synthesis of key pharmaceutical intermediates, including precursors for
benzazepines and indoles. Quantitative data is presented in tabular format for clarity, and key
synthetic pathways are visualized using process diagrams.

Physicochemical Properties

4,5-Dimethoxy-2-nitrotoluene is a solid organic compound whose properties are foundational
to its handling and reactivity in a laboratory setting.[1][2][3][4][5]
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Property Value Reference
CAS Number 7509-11-7 [1]12]
Molecular Formula CoH11NOa4 [5]
Molecular Weight 197.19 g/mol

Appearance Yellowish solid

Melting Point 94-96 °C

Boiling Point 317.7 °C

Flash Point 147.3°C [1]

Storage Temperature 2°C - 8°C [1]

CC1=CC(=C(C=C1--INVALID-
SMILES [1][4]
LINK--[O-])OC)OC

INChl=1S/CO9H11NO4/c1-6-4-
InChl 8(13-2)9(14-3)5- [4]15]
7(6)10(11)12/h4-5H,1-3H3

Core Synthetic Transformations

The strategic placement of the nitro, methyl, and two methoxy groups on the benzene ring
makes 4,5-dimethoxy-2-nitrotoluene a versatile starting material for a variety of important
chemical transformations.

Reduction of the Nitro Group

A primary and crucial reaction of 4,5-dimethoxy-2-nitrotoluene is the reduction of its nitro
group to form 2-amino-4,5-dimethoxytoluene. This resulting aniline derivative is a key building
block for the synthesis of various heterocyclic compounds. The reduction can be achieved
using several methods, with the choice of reagent often depending on the desired selectivity
and scale of the reaction.[6]

Commonly employed reducing agents for nitroarenes include:
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o Metal/Acid Systems: Tin (Sn) or Iron (Fe) in the presence of hydrochloric acid (HCI) are
classic and effective reagents for this transformation.

o Catalytic Hydrogenation: Hydrogen gas (Hz) in the presence of a metal catalyst such as
Palladium on Carbon (Pd/C) or Platinum (Pt) is a clean and efficient method.

o Other Reducing Agents: Sodium borohydride (NaBHa4) in the presence of a catalyst like
iron(Il) chloride (FeClz), and sodium dithionite (Na2S20a4) are also viable options.[6][7]

The general transformation is illustrated below:

[H]

4,5-Dimethoxy-2-nitrotoluene

eduction

2-Amino-4,5-dimethoxytoluene

Click to download full resolution via product page

Caption: Reduction of 4,5-Dimethoxy-2-nitrotoluene.

Precursor to Indole Derivatives

4,5-Dimethoxy-2-nitrotoluene is a key starting material in the Leimgruber-Batcho indole
synthesis. This process involves the condensation of the nitrotoluene with a dimethylformamide
acetal to form an enamine, followed by reductive cyclization to yield the corresponding indole.

Specifically, it is used to synthesize trans-pB-dimethylamino-4,5-dimethoxy-2-nitrostyrene, a
direct precursor to 5,6-dimethoxyindole.[8]
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Caption: Synthesis of 5,6-Dimethoxyindole.

Synthesis of Benzazepine Scaffolds

This nitrotoluene derivative is instrumental in the synthesis of 7,8-dimethoxy-1,3-dihydro-2H-3-
benzazepin-2-one. This benzazepine is a core intermediate in the production of Ivabradine, a
medication used for the symptomatic treatment of heart-related chest pain and heart failure.[9]
[10][11] The synthetic pathway, although multi-step, relies on the functionalities provided by
4,5-dimethoxy-2-nitrotoluene to construct the seven-membered heterocyclic ring fused to the
dimethoxy-substituted benzene ring.

The overall synthetic logic is outlined in the workflow below:

Synthetic Pathway to Ivabradine Intermediate

Multi-step
4,5-Dimethoxy-2-nitrotoluene | synthesis .| Key Intermediates

Cyclization | 7,8-Dimethoxy-1,3-dihydro- AlkylationE

2H-3-benzazepin-2-one Ivabradine

Click to download full resolution via product page
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Caption: Pathway to a key Ivabradine precursor.

Experimental Protocols

The following are detailed experimental methodologies for key transformations involving 4,5-
dimethoxy-2-nitrotoluene.

Synthesis of trans-B-dimethylamino-4,5-dimethoxy-2-
hitrostyrene[8]

This procedure details the first step in the Leimgruber-Batcho synthesis of 5,6-dimethoxyindole
starting from 4,5-dimethoxy-2-nitrotoluene.

e Apparatus: A 1-liter, three-necked flask equipped with a thermometer, a 15-cm Vigreux
column connected to a descending condenser with a receiver, and a nitrogen inlet.

e Reagents:

o 4,5-Dimethoxy-2-nitrotoluene: 98.6 g

o N,N-dimethylformamide (DMF): 500 ml

o N,N-dimethylformamide dimethyl acetal (DMFDMA): 119 g
e Procedure:

o Charge the flask with 4,5-dimethoxy-2-nitrotoluene, N,N-dimethylformamide, and N,N-
dimethylformamide dimethyl acetal.

o Maintain the reaction temperature at 120°C for 42 hours under a nitrogen atmosphere.

o After the reaction period, remove the volatile compounds by vacuum distillation at 25°C
and 0.1 mm Hg.

o The resulting solid residue is the crude trans-B-dimethylamino-4,5-dimethoxy-2-
nitrostyrene.

 Purification: The crude product can be purified by recrystallization to yield a red solid.
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 Yield and Properties:

Product Yield Melting Point

| trans-B-dimethylamino-4,5-dimethoxy-2-nitrostyrene | - | 125-126 °C |

General Protocol for the Reduction of the Nitro Group
(Catalytic Hydrogenation)

This protocol describes a general method for the reduction of a nitrotoluene to its
corresponding aniline using catalytic hydrogenation.

» Apparatus: A hydrogenation apparatus (e.g., Parr shaker) or a standard round-bottom flask
with a balloon of hydrogen.

e Reagents:

o

4,5-Dimethoxy-2-nitrotoluene (1.0 eq)

[¢]

10% Palladium on Carbon (Pd/C) (5-10 mol%)

[¢]

Solvent (e.g., Ethanol, Ethyl Acetate, Methanol)

o

Hydrogen gas (H2)

e Procedure:

o Dissolve 4,5-dimethoxy-2-nitrotoluene in a suitable solvent in the reaction vessel.

[¢]

Carefully add the Pd/C catalyst to the solution.

o

Seal the vessel and purge it with nitrogen, followed by hydrogen.

o

Pressurize the vessel with hydrogen (typically 1-4 atm) or maintain a hydrogen
atmosphere using a balloon.

o

Stir the reaction mixture vigorously at room temperature.
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o Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.
o Once complete, carefully vent the hydrogen and purge the vessel with nitrogen.

o Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the filter
cake with the solvent.

o Concentrate the filtrate under reduced pressure to yield the crude 2-amino-4,5-
dimethoxytoluene.

 Purification: The crude product can be purified by recrystallization or column chromatography
if necessary.

Safety and Handling
4,5-Dimethoxy-2-nitrotoluene, like other nitroaromatic compounds, requires careful handling.

e Hazards: May be harmful if swallowed, in contact with skin, or if inhaled. It can cause skin
and serious eye irritation.[12][13]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[12][13][14] Work in a well-ventilated area, preferably a fume
hood.[12][13]

e First Aid:

Skin Contact: Wash off immediately with plenty of soap and water.[12]

[¢]

o

Eye Contact: Rinse cautiously with water for several minutes.[12]

o

Inhalation: Remove victim to fresh air.[12]

o

Ingestion: Rinse mouth and seek medical advice.[12]

o Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[1][12]

Conclusion
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4,5-Dimethoxy-2-nitrotoluene stands out as a highly valuable and versatile precursor in
modern organic synthesis. Its utility is demonstrated in the efficient construction of complex
heterocyclic systems that form the core of numerous pharmaceutical agents. The primary
transformations—notably the reduction of the nitro group and its application in multi-step
syntheses leading to indoles and benzazepines—underscore its strategic importance. The
detailed protocols and safety information provided in this guide are intended to support
researchers and drug development professionals in leveraging the full synthetic potential of this
key building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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